Cas no 1365939-36-1 (5-Ethoxy-1-methyl-1H-pyrazole-4-carboxylic acid)
5-Ethoxy-1-methyl-1H-pyrazole-4-carboxylic acid is a pyrazole derivative with significant utility in organic synthesis and pharmaceutical applications. Its structure features a carboxylic acid functional group at the 4-position and an ethoxy substituent at the 5-position, making it a versatile intermediate for the preparation of heterocyclic compounds. The compound is particularly valued for its role in the synthesis of biologically active molecules, including potential agrochemicals and medicinal agents. Its well-defined reactivity and stability under standard conditions facilitate efficient incorporation into more complex frameworks. The presence of both electron-donating (ethoxy) and electron-withdrawing (carboxylic acid) groups enhances its utility in regioselective transformations.
1365939-36-1 structure
Product Name:5-Ethoxy-1-methyl-1H-pyrazole-4-carboxylic acid
CAS No:1365939-36-1
MF:C7H10N2O3
MW:170.165901660919
MDL:MFCD21647047
CID:3044746
PubChem ID:20821404
Update Time:2025-06-06
5-Ethoxy-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Ethoxy-1-methyl-1H-pyrazole-4-carboxylic acid
- AK531027
- DS-19098
- SCHEMBL19918850
- 1365939-36-1
- MFCD21647047
- CS-0151489
- 5-Ethoxy-1-methyl-1H-pyrazole-4-carboxylicacid
- AKOS024015861
- 5-ethoxy-1-methylpyrazole-4-carboxylic acid
- C72462
-
- MDL： MFCD21647047
- Inchi： 1S/C7H10N2O3/c1-3-12-6-5(7(10)11)4-8-9(6)2/h4H,3H2,1-2H3,(H,10,11)
- InChI Key： WGTLSYLJSFTANC-UHFFFAOYSA-N
- SMILES： O(CC)C1=C(C(=O)O)C=NN1C
Computed Properties
- Exact Mass: 170.069
- Monoisotopic Mass: 170.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 64.4
- XLogP3: 0.4
Experimental Properties
- Boiling Point: 333.8±22.0°C at 760 mmHg
5-Ethoxy-1-methyl-1H-pyrazole-4-carboxylic acid Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Storage Condition：Sealed in dry,Room Temperature
5-Ethoxy-1-methyl-1H-pyrazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM249061-1g |
5-Ethoxy-1-methyl-1H-pyrazole-4-carboxylic acid |
1365939-36-1 | 97% | 1g |
$234 | 2021-08-04 | |
| Chemenu | CM249061-5g |
5-Ethoxy-1-methyl-1H-pyrazole-4-carboxylic acid |
1365939-36-1 | 97% | 5g |
$701 | 2021-08-04 | |
| Chemenu | CM249061-10g |
5-Ethoxy-1-methyl-1H-pyrazole-4-carboxylic acid |
1365939-36-1 | 97% | 10g |
$1103 | 2021-08-04 | |
| Alichem | A049003295-5g |
5-Ethoxy-1-methyl-1H-pyrazole-4-carboxylic acid |
1365939-36-1 | 97% | 5g |
787.50 USD | 2021-06-01 | |
| Alichem | A049003295-10g |
5-Ethoxy-1-methyl-1H-pyrazole-4-carboxylic acid |
1365939-36-1 | 97% | 10g |
1,168.20 USD | 2021-06-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WE755-200mg |
5-Ethoxy-1-methyl-1H-pyrazole-4-carboxylic acid |
1365939-36-1 | 97% | 200mg |
372.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WE755-50mg |
5-Ethoxy-1-methyl-1H-pyrazole-4-carboxylic acid |
1365939-36-1 | 97% | 50mg |
149.0CNY | 2021-07-12 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X26325-100mg |
5-Ethoxy-1-methyl-1H-pyrazole-4-carboxylic acid |
1365939-36-1 | 97% | 100mg |
¥368.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X26325-1g |
5-Ethoxy-1-methyl-1H-pyrazole-4-carboxylic acid |
1365939-36-1 | 97% | 1g |
¥1836.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X26325-250mg |
5-Ethoxy-1-methyl-1H-pyrazole-4-carboxylic acid |
1365939-36-1 | 97% | 250mg |
¥734.0 | 2024-07-18 |
5-Ethoxy-1-methyl-1H-pyrazole-4-carboxylic acid Related Literature
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
N. Soin,D. Boyer,K. Prashanthi,S. Sharma,A. A. Narasimulu,J. Luo,T. H. Shah,E. Siores,T. Thundat Chem. Commun., 2015,51, 8257-8260
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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5. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
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